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CAS No.: 1217830-52-8
Cat. No.: B564661
. J

Identifiers, Properties, and Bioanalytical
Applications[1][2][3][4]
Executive Summary

This technical guide details the chemical identifiers, physicochemical properties, and
experimental applications of Deuterated Aflatoxin B2 (Aflatoxin B2-d3).[1][2][3][4][5] Primarily
utilized as an internal standard (IS) in liquid chromatography-tandem mass spectrometry (LC-
MS/MS), this isotopologue is critical for correcting matrix effects, extraction inefficiencies, and
ionization suppression in the analysis of mycotoxins.[1][2][3][4][5] This document is designed
for researchers in toxicology, food safety, and pharmaceutical bioanalysis.[1][2][3][4]

Chemical Identity and Identifiers

The precise identification of stable isotope-labeled standards is paramount for regulatory
compliance and method validation.[5] The following table consolidates the specific identifiers
for Aflatoxin B2-d3, distinguishing it from its unlabeled counterpart.

Table 1: Chemical Identifiers for Aflatoxin B2-d3
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Identifier

Value

Notes

Chemical Name

Aflatoxin B2-d3

Labeled at the methoxy group
(-OCDs)

CAS Number 1217830-52-8 Specific to the d3 isotopologue
For reference (Native Aflatoxin
Unlabeled CAS 7220-81-7
B2)
3 Deuterium atoms replace 3
Molecular Formula C17H11D306
Hydrogens
] Shift of +3 Da from native
Molecular Weight ~317.31 g/mol
(314.[2][3][4]1[51[6]1[7]129)
Used for High-Res MS
Exact Mass 317.098
(HRMS)
WWSYXEZEXMQWHT- Second block differs from
INChl Key

QVDKJIMHESA-N

native due to isotope

SMILES (Isomeric)

[2H]C([2H])
([2H])OC1=C2C3=C(C(=0)CC
3)C(=0)0C2=C4[C@@H]5CC
O[C@@H]50C4=C1

Encodes stereochemistry and

isotopes

ngcontent-ng-c1352109670="" class="ng-star-inserted">

Technical Note: The deuteration typically occurs at the O-methyl group at position 4.[5] This

position is chemically stable, preventing deuterium-hydrogen exchange during standard

extraction protocols.[2][3][4]

Technical Specifications & Properties
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To ensure experimental reproducibility, the physicochemical stability of the standard must be

maintained.[4]

Table 2: Physicochemical Properties and Stability

Property

Specification

Experimental Implication

Physical State

White to off-white crystalline

solid

Light sensitive; handle under
yellow light.[3][4][5]

Solubility

Soluble in Acetonitrile,
Methanol, DMSO, DMF

Stock solutions should be
prepared in polar organic
solvents.[1][2][3][4]

Isotopic Purity

> 99% atom D

Essential to minimize
contribution to the native
analyte signal (M+0).[4][5]

Chemical Purity

= 98%

Impurities can cause isobaric

interference.[5]

Storage

-20°C (Desiccated)

Protect from moisture to

prevent hydrolysis.[4][5]

Stability

> 2 years (Solid state)

Solutions in Acetonitrile stable
for ~6 months at -20°C.

Application Logic: The Role of Internal Standardization

In quantitative bioanalysis, particularly LC-MS/MS, Matrix Effects (signal suppression or

enhancement) can severely compromise accuracy.[1][2][3][4] Aflatoxin B2-d3 serves as a

surrogate that mimics the physicochemical behavior of the target analyte (Aflatoxin B2) but is

mass-resolved by the detector.[3][4][5]

Mechanism of Action:

o Co-Elution: Because deuterium substitution causes only a negligible shift in retention time,
Aflatoxin B2-d3 co-elutes with Aflatoxin B2.
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 lonization Compensation: Both the analyte and the IS experience the exact same ionization
environment in the electrospray source (ESI).[5] Any suppression affecting the analyte
affects the IS equally.[5]

o Ratio Quantification: Quantification is based on the area ratio ngcontent-ng-c1352109670=
_nghost-ng-c1270319359="" class="inline ng-star-inserted">

, effectively normalizing the data against variability in extraction recovery and ionization
efficiency.[2][4][5]

Experimental Protocol: LC-MS/MS Workflow

The following protocol outlines the preparation and analysis of Aflatoxin B2 using the d3
internal standard. This workflow is self-validating through the monitoring of the IS response.[5]

Phase A: Standard Preparation

e Stock Solution (100 pg/mL): Dissolve 1 mg of Aflatoxin B2-d3 in 10 mL of Acetonitrile
(ACN). Sonicate for 5 minutes.

e Working Solution (1 pg/mL): Dilute the stock 1:100 in 50:50 ACN:Water.

o Spiking: Add the Working Solution to samples prior to extraction to correct for recovery
losses.[5] Target a final concentration of 5-10 ng/mL in the final vial.

Phase B: LC-MS/MS Parameters

Column: C18 Reverse Phase (e.g., 2.1 x 100 mm, 1.7 pum).[1][3][4] Mobile Phase:
e A: Water + 0.1% Formic Acid + 5mM Ammonium Formate
e B: Methanol + 0.1% Formic Acid Gradient: 10% B to 95% B over 8 minutes.

Table 3: MRM Transitions (Positive ESI)
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Precursor lon Product lon Product lon Collision
Compound . -

(m/z) (Quantifier) (Qualifier) Energy (eV)
Aflatoxin B2 315.1 [M+H]* 287.1 259.1 35
Aflatoxin B2-d3 318.1 [M+H]*+ 290.1 262.1 35

Critical Check: Ensure the mass resolution of the quadrupole is sufficient to prevent "cross-talk"

between the native (315.1) and deuterated (318.[4][5]1) channels.[5] A 3 Da mass difference is

generally sufficient for unit-resolution triple quadrupoles.[5]

Workflow Visualization

The following diagram illustrates the logical flow of the analytical process, highlighting where

the Internal Standard (IS) integrates to provide quality control.
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Figure 1: Analytical workflow demonstrating the integration of Aflatoxin B2-d3 to compensate
for matrix effects and extraction losses.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2026 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b564661?utm_src=pdf-body
https://www.benchchem.com/product/b564661?utm_src=pdf-custom-synthesis
https://sielc.com/aflatoxin-b2
https://isotope.bocsci.com/product/aflatoxin-b2-d3-cas-1217830-52-8-348183.html
https://www.chemeo.com/cid/90-202-7/Aflatoxin-B2
https://www.fishersci.be/shop/products/1mg-aflatoxin-b2-d3/30322883
https://www.fishersci.be/shop/products/1mg-aflatoxin-b2-d3/30322883
https://pubchem.ncbi.nlm.nih.gov/compound/Aflatoxin-B2
https://webbook.nist.gov/cgi/cbook.cgi?ID=C7220817&Mask=200
https://www.sigmaaldrich.com/US/en/product/sigma/a9887
https://www.benchchem.com/product/b564661#cas-number-and-identifiers-for-deuterated-aflatoxin-b2
https://www.benchchem.com/product/b564661#cas-number-and-identifiers-for-deuterated-aflatoxin-b2
https://www.benchchem.com/product/b564661#cas-number-and-identifiers-for-deuterated-aflatoxin-b2
https://www.benchchem.com/product/b564661#cas-number-and-identifiers-for-deuterated-aflatoxin-b2
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b564661?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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